Cas no 1473356-78-3 (4-(4-fluorophenyl)but-3-ene-1,2-diol)

• Product Name: 4-(4-fluorophenyl)but-3-ene-1,2-diol
• CAS No: 1473356-78-3
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 6400554
• PubChem ID: 130131181
• Update Time: 2025-10-22

4-(4-fluorophenyl)but-3-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)but-3-ene-1,2-diol
• EN300-1826779
• 1473356-78-3

• Inchi： 1S/C10H11FO2/c11-9-4-1-8(2-5-9)3-6-10(13)7-12/h1-6,10,12-13H,7H2/b6-3+
• InChI Key： ZGDBDFKHXWWEDT-ZZXKWVIFSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(CO)O

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(4-fluorophenyl)but-3-ene-1,2-diol

Comprehensive Overview of 4-(4-fluorophenyl)but-3-ene-1,2-diol (CAS No. 1473356-78-3): Properties, Applications, and Research Insights

4-(4-fluorophenyl)but-3-ene-1,2-diol (CAS No. 1473356-78-3) is a fluorinated organic compound with a unique molecular structure that combines a phenyl ring substituted with a fluorine atom and a butene diol moiety. This fluorophenyl derivative has garnered significant attention in pharmaceutical and materials science research due to its potential as a building block for synthesizing complex molecules. The presence of both hydroxyl groups and a fluorine substituent makes it a versatile intermediate for designing bioactive compounds with enhanced properties.

In recent years, the demand for fluorinated compounds like 4-(4-fluorophenyl)but-3-ene-1,2-diol has surged, driven by their applications in drug discovery and agrochemical development. Researchers are particularly interested in how the fluorine atom influences the compound's lipophilicity and metabolic stability, which are critical factors in optimizing drug candidates. The compound's CAS number 1473356-78-3 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 4-(4-fluorophenyl)but-3-ene-1,2-diol typically involves multi-step organic reactions, including Grignard reactions or palladium-catalyzed couplings, to introduce the fluorine and diol functionalities. Its structural analogs are often explored for their anti-inflammatory or antioxidant properties, aligning with current trends in precision medicine and sustainable chemistry. Users searching for "fluorophenyl diol synthesis" or "CAS 1473356-78-3 applications" will find this compound's profile highly informative.

Beyond pharmaceuticals, 4-(4-fluorophenyl)but-3-ene-1,2-diol is studied for its potential in advanced materials, such as polymeric coatings and liquid crystals. The fluorine effect—a hot topic in material science—enhances thermal stability and chemical resistance, making it valuable for high-performance applications. This aligns with industry searches for "fluorine in smart materials" and "bio-based diols," highlighting the compound's cross-disciplinary appeal.

Analytical characterization of CAS No. 1473356-78-3 employs techniques like NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and structural integrity. Quality control is paramount, as even minor impurities can impact downstream applications. FAQs such as "How to purify 4-(4-fluorophenyl)but-3-ene-1,2-diol?" or "Is CAS 1473356-78-3 biodegradable?" reflect user concerns about green chemistry and safety protocols.

In summary, 4-(4-fluorophenyl)but-3-ene-1,2-diol represents a high-value intermediate with broad utility. Its CAS registry number 1473356-78-3 serves as a key identifier for researchers navigating the expanding landscape of fluorinated organics. As innovation in life sciences and material engineering accelerates, this compound is poised to play a pivotal role in addressing challenges like drug resistance and environmental sustainability.